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Compound of Interest

Compound Name: Ethyl 2-(2-bromophenyl)acetate

Cat. No.: B1304089

An In-depth Technical Guide to Ethyl 2-(2-bromophenyl)acetate

Chemical Identity and Synonyms

IUPAC Name: ethyl 2-(2-bromophenyl)acetate[1]
Synonyms:

o Ethyl (2-Bromophenyl)acetate[1]

Benzeneacetic acid, 2-bromo-, ethyl ester[1]

(2-Bromo-phenyl)-acetic acid ethyl ester[1]

ethyl o-bromophenylacetate[1]

Ethyl 2-bromo-phenylacetate[1]

CAS No: 2178-24-7[1]

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for Ethyl 2-(2-bromophenyl)acetate.
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Property Value Reference
Molecular Formula C10H11BrO2 [1]
Molecular Weight 243.10 g/mol [1]
CAS Number 2178-24-7 [1]
Appearance Liquid [2]
Purity >97% [3]

MZQXAVZPEZUJIJ-
InChliKey [1]
UHFFFAOYSA-N

CCOC(=0)CC1=CC=CC=C1B

SMILES [1]

r
Vapor Phase IR Available [1][4]
1H NMR Data available [5]
13C NMR Data available [5]
Mass Spectrometry Data available [61[7]

Experimental Protocols
Synthesis of Ethyl 2-(2-bromophenyl)acetate

This protocol details the synthesis of Ethyl 2-(2-bromophenyl)acetate from 2-
bromophenylacetic acid.

Materials:

2-bromophenylacetic acid

Ethanol

Thionyl chloride

Ethyl acetate
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e Basic alumina
Procedure:

e Dissolve 3 g (13.8 mmol) of 2-bromophenylacetic acid in 10 mL of ethanol in a suitable flask.

[8]
e Cool the solution to 0°C in an ice bath.[8]

o With stirring, slowly add 1.6 mL (22 mmol) of thionyl chloride dropwise to the cooled solution.

[8]

» After the addition is complete, gradually heat the reaction mixture to 50°C and maintain this
temperature overnight.[8]

o Once the reaction is complete, cool the mixture to room temperature.[8]
o Evaporate the solvent under reduced pressure.[8]
e Mix the residue with ethyl acetate and filter it through a column of basic alumina.[8]

o Evaporate the filtrate under reduced pressure to yield Ethyl 2-(2-bromophenyl)acetate.[8]

Synthesis of Ethyl 2-(2-bromophenylacetate

Starting Materials

q Reaction Workup and Purification Final Product
‘ H—( Dissolve 2-br i
inef

omophenylacetic acid . Dissolve in ethyl acetate oo
Ethanol | | A e Add thionyl chloride dropwise Heat at 50°C overnight [H—#| Evaporate solvent et N EECEL TN R B Ethyl 2-(2-bromophenylacetate
ry
Thionyl chloride T

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6853343.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6853343.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6853343.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6853343.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6853343.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6853343.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6853343.htm
https://www.benchchem.com/product/b1304089?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6853343.htm
https://www.benchchem.com/product/b1304089?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for the synthesis of Ethyl 2-(2-bromophenyl)acetate.

Suzuki-Miyaura Cross-Coupling Reaction

Ethyl 2-(2-bromophenyl)acetate is a valuable intermediate for carbon-carbon bond formation,
particularly in Suzuki-Miyaura cross-coupling reactions. This protocol provides a general
method for the coupling of Ethyl 2-(2-bromophenyl)acetate with an arylboronic acid.

Materials:

o Ethyl 2-(2-bromophenyl)acetate

e Arylboronic acid (1.2 - 1.5 equivalents)

o Palladium(ll) acetate (Pd(OACc)z, 2 mol%)

e SPhos (4 mol%)

e Potassium phosphate (KsPOas, 3 equivalents)
e Anhydrous 1,4-dioxane

o Degassed water

 Inert atmosphere (Argon or Nitrogen)
Procedure:

e To an oven-dried reaction vessel, add Ethyl 2-(2-bromophenyl)acetate (1.0 mmol), the
arylboronic acid (1.2 mmol), palladium(ll) acetate (0.02 mmol), SPhos (0.04 mmol), and
potassium phosphate (3.0 mmol).[9]

o Evacuate and backfill the vessel with an inert gas three times.[9]
e Add anhydrous 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe.[9]
« Stir the reaction mixture vigorously at 100°C.[9]

o Monitor the reaction progress by TLC or LC-MS, typically complete within 12-24 hours.[9]
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» Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.[9]
» Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.[9]

o Concentrate the solution under reduced pressure and purify the crude product by flash

column chromatography on silica gel.[9]
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Generalized Suzuki-Miyaura Catalytic Cycle

R-X
(Ethyl 2-(2-bromophenyl)acetate)

Pd(O)Ln

Oxidative
Addition

R'-B(OH)2 Base

Regeneration

Transmetalation

R-Pd(Il)-R’
Ln

Reductive
Elimination

Click to download full resolution via product page

Caption: Generalized mechanism of the Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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